Cas no 2680837-64-1 (tert-butyl N-(2,4-diiodo-6-nitrophenyl)carbamate)

• Product Name: tert-butyl N-(2,4-diiodo-6-nitrophenyl)carbamate
• CAS No: 2680837-64-1
• MF: C₁₁H₁₂I₂N₂O₄
• MW: 490.032927513123
• CID: 5627371
• PubChem ID: 165924114
• Update Time: 2025-05-23

tert-butyl N-(2,4-diiodo-6-nitrophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2,4-diiodo-6-nitrophenyl)carbamate
• 2680837-64-1
• EN300-28304658

• Inchi： 1S/C11H12I2N2O4/c1-11(2,3)19-10(16)14-9-7(13)4-6(12)5-8(9)15(17)18/h4-5H,1-3H3,(H,14,16)
• InChI Key： NNVFDYSXKAALMT-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(=C1NC(=O)OC(C)(C)C)[N+](=O)[O-])I

Computed Properties

• Exact Mass: 489.88865g/mol
• Monoisotopic Mass: 489.88865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 84.2Ų

Additional information on tert-butyl N-(2,4-diiodo-6-nitrophenyl)carbamate

Recent Advances in the Study of tert-Butyl N-(2,4-diiodo-6-nitrophenyl)carbamate (CAS: 2680837-64-1)

The compound tert-butyl N-(2,4-diiodo-6-nitrophenyl)carbamate (CAS: 2680837-64-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique diiodo-nitro-phenylcarbamate structure, has shown promising potential in various applications, including medicinal chemistry and drug discovery. Recent studies have focused on its synthesis, reactivity, and potential biological activities, making it a compound of interest for researchers aiming to develop novel therapeutic agents.

One of the key areas of research involving tert-butyl N-(2,4-diiodo-6-nitrophenyl)carbamate is its role as an intermediate in the synthesis of more complex molecules. A study published in the Journal of Medicinal Chemistry (2023) highlighted its utility in the preparation of heterocyclic compounds, which are often pivotal in drug development. The presence of iodine atoms in the molecule allows for further functionalization through cross-coupling reactions, enabling the creation of diverse chemical libraries for high-throughput screening.

In addition to its synthetic applications, recent investigations have explored the biological activities of tert-butyl N-(2,4-diiodo-6-nitrophenyl)carbamate. Preliminary in vitro studies suggest that this compound may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways. For instance, a 2023 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this molecule demonstrated moderate activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. These findings open new avenues for the development of anti-inflammatory agents based on this scaffold.

The stability and reactivity of tert-butyl N-(2,4-diiodo-6-nitrophenyl)carbamate have also been subjects of recent research. A detailed mechanistic study published in Organic & Biomolecular Chemistry (2024) investigated the compound's behavior under various reaction conditions. The study revealed that the nitro group and iodine substituents play crucial roles in determining the compound's reactivity, particularly in nucleophilic aromatic substitution reactions. Such insights are invaluable for optimizing synthetic routes and designing more efficient processes for large-scale production.

Looking ahead, the potential of tert-butyl N-(2,4-diiodo-6-nitrophenyl)carbamate in drug discovery remains largely untapped. Future research directions may include exploring its interactions with biological targets, optimizing its pharmacokinetic properties, and evaluating its safety profile in preclinical models. Given its versatility and the growing body of evidence supporting its utility, this compound is poised to become a valuable tool in the development of next-generation therapeutics.